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Compound of Interest

Compound Name: 2-Formylphenylboronic acid

Cat. No.: B151174 Get Quote

This guide provides crucial safety protocols, handling procedures, and disposal plans for 2-
Formylphenylboronic acid, tailored for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Chemical Identifier:

Name: 2-Formylphenylboronic acid

Synonyms: 2-(Dihydroxyboryl)benzaldehyde, 2-Boronobenzaldehyde[1][2]

CAS Number: 40138-16-7[1][3]

Molecular Formula: C₇H₇BO₃[1][4]

Molecular Weight: 149.94 g/mol [1][4]

Hazard Identification and GHS Classification
2-Formylphenylboronic acid is classified as a hazardous substance.[3] The following table

summarizes its GHS classifications:
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[4]

Eye Irritation 2A
H319: Causes serious eye

irritation[1][4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][4]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

outlines the recommended equipment for handling 2-Formylphenylboronic acid.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[5]

To protect eyes from contact,

which can cause serious

irritation.[5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[5]

[6]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[5]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[5]

[6]

To prevent respiratory tract

irritation.[5][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2-Formylphenylboronic acid.

Preparation:

Ensure a certified chemical fume hood is used for all handling procedures.[5][7]
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Verify that an eyewash station and safety shower are readily accessible and unobstructed.

[3][5]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Avoid the formation and inhalation of dust and aerosols.[1][7]

Use appropriate tools, such as a spatula, for transfers to minimize dust generation.[6]

Keep the container tightly closed when not in use.[1][6]

Wash hands thoroughly with soap and water after handling and before breaks.[1][5]

Do not eat, drink, or smoke in the laboratory.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

The recommended storage temperature is 2-8 °C.[1][2]

This compound is moisture-sensitive; store under an inert gas.[1]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Type First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

Ingestion
Clean mouth with water. Get medical attention.

[3] Do not induce vomiting.

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[5]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[3][5]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[3][5]

Waste Disposal:

All waste generated from the use of 2-Formylphenylboronic acid, including contaminated

PPE and empty containers, must be considered hazardous waste.[5]
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Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

Do not pour waste down the drain.[1][5]

Diagram of Handling Workflow
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Caption: Workflow for handling 2-Formylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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